2-methoxy-N-methyl-5-(1-pyrrolidinylsulfonyl)aniline

• IUPAC Name: 2-methoxy-N-methyl-5-pyrrolidin-1-ylsulfonylaniline
• InChI: InChI=1S/C12H18N2O3S/c1-13-11-9-10(5-6-12(11)17-2)18(15,16)14-7-3-4-8-14/h5-6,9,13H,3-4,7-8H2,1-2H3
• InChI Key: OVAAMLDLZYKMAP-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)S(=O)(=O)N2CCCC2)OC
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

2-methoxy-N-methyl-5-(1-pyrrolidinylsulfonyl)aniline, also known as MS-222 or tricaine methanesulfonate, is a commonly used anesthetic agent in scientific research. It is a white crystalline powder that is highly soluble in water and has a molecular weight of 265.32 g/mol. MS-222 is widely used in the field of biology and veterinary medicine due to its effectiveness in inducing anesthesia in fish and amphibians.

Mechanism of Action

2-methoxy-N-methyl-5-(1-pyrrolidinylsulfonyl)aniline works by blocking the sodium channels in the nervous system, which prevents the transmission of nerve impulses and induces anesthesia. It is also thought to affect the GABA receptors in the brain, which further enhances its anesthetic properties.
Biochemical and physiological effects:
This compound has been shown to have minimal effects on the cardiovascular and respiratory systems of fish and amphibians. It does, however, affect the acid-base balance in these animals, which can lead to metabolic acidosis if not properly monitored. This compound has also been shown to have antioxidant properties, which may be beneficial in reducing oxidative stress in these animals during anesthesia.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-methoxy-N-methyl-5-(1-pyrrolidinylsulfonyl)aniline in lab experiments is its effectiveness in inducing anesthesia in fish and amphibians. It is also relatively easy to administer and has a low risk of causing tissue damage or other adverse effects. However, this compound is not suitable for use in all animal species and may have different effects on different types of fish and amphibians. It is also important to monitor the acid-base balance in animals during anesthesia with this compound, as metabolic acidosis can be a potential complication.

Future Directions

There are several potential future directions for research involving 2-methoxy-N-methyl-5-(1-pyrrolidinylsulfonyl)aniline. One area of interest is the development of new anesthetic agents that are more effective and have fewer side effects than this compound. Another area of interest is the study of the long-term effects of this compound on fish and amphibians, as well as its potential impact on the environment. Finally, there is a need for further research on the optimal dosages and administration methods for this compound in different animal species.

Scientific Research Applications

2-methoxy-N-methyl-5-(1-pyrrolidinylsulfonyl)aniline is commonly used in scientific research to induce anesthesia in fish and amphibians. It is particularly useful for studies involving the manipulation of these animals, such as surgery, tagging, and behavioral experiments. This compound is also used as a euthanasia agent for these animals, as it is a humane and effective method of inducing death.